Journal Name:Molecular Simulation
Journal ISSN:0892-7022
IF:2.346
Journal Website:http://www.tandfonline.com/loi/gmos20#.U0zhVj-Sx24
Year of Origin:1987
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:160
Publishing Cycle:Monthly
OA or Not:Not
Molecular Simulation ( IF 2.346 ) Pub Date: 2023-07-04 , DOI:
10.1016/j.jmatprotec.2023.118084
As driven by the need of structural integration and functionalization in modern society, functionally graded material (FGM) with multiple materials is highly demanded for rapidly growing industrial needs. FGMs with smooth gradients in composition and mechanical properties can prevent failure caused by mismatched interfaces and stress concentration. This work first investigates the effects of homogenization and aging heat treatment on the microstructure evolution and mechanical properties of 316 stainless steel (SS316)/ Inconel 718 (IN718) FGMs first. The FGMs fabricated with a decent gradient compositional control by laser-based directed energy deposition. The compositional evolution, the aging precipitation behaviors with different homogenization times, and the microhardness of FGMs were studied via microstructure characterization and high-throughput simulation, to elucidate their effects on gradient smoothing and mechanical properties. Homogenization not only eliminates the heterogeneity inherited from the additive manufacturing (AM) process but also provides a practical way to smooth the gradient of composition and microstructure for improved gradient properties. Furthermore, it directly affects the subsequent precipitation behaviors in the FGMs, which highly depends on the diffusion degree of the elements in the matrix and grain boundaries. This work also conducted a comprehensive study on the heat treatment of SS316/IN718 FGMs, which will provide a theoretical and practical basis for the further development and application of FGMs. Besides, the uncertainty of thermodynamic modeling is evaluated and quantified the prediction accuracy for further improvement in the future.
Molecular Simulation ( IF 2.346 ) Pub Date: 2023-05-30 , DOI:
10.1016/j.jmatprotec.2023.118040
This paper proposes a novel impact welding method named water-augmented vaporizing foil actuator welding, in which liquid water is introduced to alter the foil’s vaporization process, thus altering the induced driving pressure and the final welding performance. A series of comparative experiments were performed to confirm the effectiveness of the process and to understand the underlying mechanism. The proposed process decreased the lower-bound required discharge energy by 58–69%, increased the peel strength by 30–60%, and significantly reduced the variability in the critical standoff distance at the lower bound of the weld window. In addition, the proposed process resolved the robustness issue by producing a much more regular and repeatable shape of the weld area compared to conventional VFAW. Furthermore, three potential mechanisms have been proposed to explain the process improvement: the added water 1) increased the electrical energy deposition, 2) introduced additional energy from the aluminum-water chemical reaction, and 3) provided a more efficient force-transfer medium. In summary, this paper introduces a novel impact welding method with much improved process capability and robustness compared to conventional vaporizing foil actuator welding. In addition, due to its simplicity, this method may be easily extended for other forms of impulse metalworking, which may stimulate a wide interest for the community of high velocity metalworking.
Molecular Simulation ( IF 2.346 ) Pub Date: 2023-07-04 , DOI:
10.1016/j.jmatprotec.2023.118083
Fine blanking is used in industrial processes for mass production of high accuracy sheet metal parts. The process characteristic leads to a strain hardening of the sheared surface. Utilization of the process-immanent surface hardening can reduce time and energy consumption of downstream heat treatment processes like case hardening. Substituting High Strength Low Alloy (HSLA) steels by High Manganese Steels (HMnS) increases strain hardening during fine blanking and may replace the necessary heat treatment. This work investigated the mechanism-driven behavior of HMnS (1.7401) during fine blanking and its influencing factors, changing the part properties. Based on a characterization of the material properties of HMnS, the influence of the initial sheet temperature, blanking velocity and blank holder force on the sheared surface hardening and quality was analyzed. Due to enhanced strain hardening of HMnS, higher surface hardness with softer core was achieved compared to S700MC (1.8974) HSLA-steel. In addition, the sheared surface hardening was increased by a decrease in blanking velocity and an increase in blank holder forces. Taking into account the alloy design, fine blanking of HMnS offers the potential to achieve a high sheared surface hardening by targeted activation of the deformation mechanisms with simultaneous high quality and strength.
Molecular Simulation ( IF 2.346 ) Pub Date: 2023-05-30 , DOI:
10.1016/j.jmatprotec.2023.118044
As a difficult-to-cut material, high-quality machining of SiCp/Al composite is a huge challenge for conventional machining techniques. In this study, an in-situ laser assisted diamond cutting technology was innovatively applied to SiCp/Al composite machining. The influence of machining parameters on machined surface roughness and morphology was analyzed. The wear mechanism of the diamond tools with conventional and in-situ laser assisted diamond cutting was revealed. Subsurface damage was investigated from residual stress and crystal defects. Experimental results show that the in-situ laser assisted diamond cutting technology effectively inhibits the generation of large-sized surface defects such as scratches and pits, and improves surface quality. Compared with conventional diamond cutting, the best surface roughness Sa is significantly decreasing by 89.5% to 10.2 nm. In addition, residual stress is effectively reduced by 42%. In in-situ laser assisted diamond cutting, the main tool wear form is flank wear caused by abrasive wear and chemical wear. During processing, an amorphous layer of about 40 nm is generated on the machined surface, accompanying subsurface defects such as particle fracture, micro-crack, dislocations, and stacking faults. The in-situ laser assisted diamond cutting is an effective and promising method for ultra-precision machining SiCp/Al composites.
Molecular Simulation ( IF 2.346 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.jmatprotec.2023.118089
The conventional fabrication of lattice structures using continuous carbon fibre reinforced plastics (CFRP) generally involve the bake-hardening of CFRP prepregs, laser cutting, mechanical assembly, etc., resulting in low manufacturing efficiency, high production cost, material waste and limited flexibility. To overcome these disadvantages, the additive manufacturing assisted fabrication of octet truss structures using continuous carbon fibre composites was proposed. Given the problem that the continuous fibres cannot be paved owing to the discontinuous sliced cross-sections of the three-dimensional hollow structures, the struts along different orientations were firstly produced by additive manufacturing followed by mechanical snap-fit assembly to obtain the octet truss structures. The octet truss structures with various fibre volume fractions were successfully produced, and their mechanical properties were systematically investigated by theoretical predictions and experimental tests. The comparison of compressive properties of the octet truss structures produced by the additive manufacturing assisted method and conventional approaches indicates that the compressive strength is comparable while the compressive moduli are lower owing to the limited moduli of the substrate CFRP. Nevertheless, comprehensively considering the improved manufacturing efficiency, cost and flexibility, the proposed method could be a good alternative to the conventional fabrication process of complex lattice structures using continuous carbon fibre composites.
Molecular Simulation ( IF 2.346 ) Pub Date: 2023-06-20 , DOI:
10.1016/j.jmatprotec.2023.118068
A single track, as the basic unit of laser directed energy deposition (L-DED) process, plays a significant role in the dimensional accuracy and mechanical performances of the ultimate products. However, there is almost no systematic investigation on the formation process and three-dimensional characteristics of the internal pore defects. Here, we used a high-speed camera, laser scanning confocal microscope (LSCM), and synchrotron radiation X-ray computed tomography (SR-CT) to study single tracks of AlSi10Mg alloy fabricated by blue laser directed energy deposition (BL-DED). A comprehensive investigation is conducted on the impact of processing parameters on the sizes, shapes, and formation mechanism of pore defects. Three types of pore defects are examined in single tracks: Type I lack of fusion, Type II spherical gas pores and Type III large irregular pores. Besides, large irregular pores are the transition between other two types. In particular, the results of SR-CT show that porosity decreases gradually with the increment of laser power and scanning speed. Therefore, high laser power accompanying with fast scanning speed will reduce the porosity. The lowest porosity of 0.074% is achieved under the power at 1600 W with scanning speed at 1080 mm/min, which has an obvious improvement over the current infrared L-DED. In addition, the mapping relationship among laser power, scanning speed and pore defects is established, which will provide a fundamental understanding of the origin of the defect and strategies for controlling the defect in L-DED towards high-quality printing.
Molecular Simulation ( IF 2.346 ) Pub Date: 2023-07-18 , DOI:
10.1016/j.jmatprotec.2023.118093
The deformation capacity of foils deteriorates rapidly due to the appearance of size effects. In this study, the mechanism of ultrasonic vibration affecting the tensile deformation behavior of pure titanium foil was investigated using the developed ultrasonic-assisted tensile forming platform. The results showed that the energy of ultrasonic vibration during foil tensile deformation was mainly consumed by acoustic softening and mechanical vibration, and the energy consumed by acoustic softening was less than 20% of the total energy. When the percentage of grain boundary region is less than the critical value, increasing the ultrasonic amplitude results in a slight increase in the percentage of acoustic softening energy, but a sharp decrease in elongation. The digital image correlation results showed that the acoustic softening effect promoted the dispersion of local concentrated deformation of foils, resulting in more uniform deformation. Mechanical vibration could accelerate the formation and propagation of microcracks, which makes the fracture morphology of foils exhibit brittle fracture characteristics. Foil grain refinement is a useful method to enhance the acoustic softening effect during the tensile deformation process of foils. This work provides a basis for investigating the mechanism of ultrasonic vibration affecting the tensile deformation behavior of foils.
Molecular Simulation ( IF 2.346 ) Pub Date: 2023-06-20 , DOI:
10.1016/j.jmatprotec.2023.118069
Selective laser melting (SLM) is a popular additive manufacturing (AM) technique for the fabrication of precise components. The success of SLM relies on accurate control of the melt pool, where the metal powder melts and solidifies. Fluid flow inside the melt pool is driven by forces like Marangoni force and recoil pressure. SLM process begins with the fabrication of support, which involves the process of joining dissimilar metals. A strong support-base substrate connection ensures the success of subsequent additive manufacturing. In this study a comprehensive model was developed to predict the dimensions and characteristics of the melt pool with a focus on the first layer of the SLM process. An initial numerical simulation was done to obtain transient melt pool temperature and velocity distribution during the SLM process. The results were then coupled with a theoretical analysis development of the proposed model. The effectiveness of the model was validated by experimental results and melt pool characteristics from previous publications. The model shows Root Mean Square Error (RMSE) of 0.53 and 0.49 for height-to-width ratio and normalized area, respectively. The Mean Absolute Percentage Error (MAPE) of normalized area is 15.7 % for the majority of the data, which demonstrates a good accuracy of the model. In addition, the transition from conduction mode to keyhole mode can be identified with the model. This model can be used to rapidly and effectively predict the melt pool characteristics for SLM and other similar AM processes with a wide range of processing parameters.
Molecular Simulation ( IF 2.346 ) Pub Date: 2023-06-08 , DOI:
10.1016/j.jmatprotec.2023.118060
In metal additive manufacturing, thermal behavior significantly influences the quality of formed parts. Direct writing metal additive manufacturing (DWMAM) technology distinguishes itself from other metal additive manufacturing technologies, which use laser or electron beam as the heat source, due to its extremely low heat input and slow heating and cooling rate. This greatly reduce the difficulty of regulating the thermal behavior during the additive manufacturing processes. This article focuses on a systematic investigation into the thermal behavior of the DWMAM process, employing theoretical analysis, simulations, and experimental research. A transient heat transfer model was established to characterize the formation of the first layer, followed by comprehensive simulations and experimental investigations of both the first-layer formation and the subsequent deposition of multiple layers. The temperature variation predicted by the mathematical model is consistent with the simulation and experimental results. The results showed that the maximum heating and cooling rates in DWMAM processes are hundreds of K/s. Additionally, slower writing speeds and higher heating powers result in increased thermal input. An appropriate thermal input can achieve favorable interlayer metallurgical bonding and high-quality formed parts. The research conducted in this study on the thermal behavior of the writing process will provide theoretical and experimental guidance for DWMAM and lay a solid foundation for the further advancement of this technology.
Molecular Simulation ( IF 2.346 ) Pub Date: 2023-07-06 , DOI:
10.1016/j.jmatprotec.2023.118054
Titanium alloys, largely used for aeronautical applications, are difficult to machine. High cutting forces, chip serration and important tool wear reflect this poor machinability, limiting productivity. One way of improving the machinability of titanium alloys consists of controlling their microstructure. In the present work, the impact of the microstructure of the Ti5553 alloy on chip formation and cutting forces is investigated. For this purpose, a novel experimental approach is proposed. Orthogonal cutting tests are performed on eight different microstructures, which allows studying the impact of the α-phase fraction as well as the size and shape of α particles. Also, an original post processing method based on machine learning provides chip morphological information from images recorded with two high speed cameras. Such information is completed with the cutting forces measured with a dynamometer. In contrast with commonly used approaches, the proposed method is not limited to the formation of a few segments, but uses the full dataset acquired during a test. The results obtained for the different microstructures indicate that no direct link can be established between the cutting forces and their hardness as minimal cutting forces are obtained for microstructures with an intermediate hardness. For microstructures providing low hardness, high cutting forces result from a significantly thick chip. In opposition, for the microstructures leading to high hardness, an important flow stress generates high cutting forces. This study also suggests that chip morphology is primarily affected by the α-phase fraction while the size and morphology of α-phase particles have little influence.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | CHEMISTRY, PHYSICAL 物理化学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
5.30 | 44 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- http://mc.manuscriptcentral.com/jenmol